3-(Octadecylamino)propane-1,2-diol

• CAS No.: 28900-95-0
• Molecular Formula: C21H45NO2
• Molecular Weight: 343.6 g/mol
• IUPAC Name: 3-(octadecylamino)propane-1,2-diol
• InChI: InChI=1S/C21H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-21(24)20-23/h21-24H,2-20H2,1H3
• InChI Key: ULIKETKXKSFNTL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNCC(CO)O

Description

3-(Octadecylamino)propane-1,2-diol is a useful research compound. Its molecular formula is C21H45NO2 and its molecular weight is 343.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Octadecylamine (18 g) was dissolved in 200 ml methanol and heated to 60° C. Glycidol (4.95 g) was added dropwise under constant stirring over one and half hours. The reaction mixture was kept under reflux for one additional hour, and then cooled to room temperature, and evaporated to dryness, resulting in 22 g white solid material. This was then recrystallized from hexane, to yield ODP, mp 81°-83° C.

Synthesis routes and methods II

Procedure details

Octadecylamine (9.09 g, 0.034 mole) was dissolved in absolute ethanol. Glycidol (5.00 g, 0.068 mole) was added to the amine dropwise. The reaction solution was refluxed under nitrogen for 4 hours and then was stirred overnight at room temperature. A white solid was obtained (crude yield=10.8 g). The solid was recrystalized from hot hexane. (Yield=6.9 g).